Cas no 1270376-16-3 (3-amino-3-3-(propan-2-yl)phenylpropan-1-ol)

• Product Name: 3-amino-3-3-(propan-2-yl)phenylpropan-1-ol
• CAS No: 1270376-16-3
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 5583303
• PubChem ID: 55296342
• Update Time: 2025-06-13

3-amino-3-3-(propan-2-yl)phenylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-AMINO-3-[3-(METHYLETHYL)PHENYL]PROPAN-1-OL
• Benzenepropanol, γ-amino-3-(1-methylethyl)-
• AKOS006371380
• 3-amino-3-[3-(propan-2-yl)phenyl]propan-1-ol
• 1270376-16-3
• EN300-1837352
• 3-amino-3-3-(propan-2-yl)phenylpropan-1-ol

• Inchi： 1S/C12H19NO/c1-9(2)10-4-3-5-11(8-10)12(13)6-7-14/h3-5,8-9,12,14H,6-7,13H2,1-2H3
• InChI Key： CWFSDLPJTSJVIU-UHFFFAOYSA-N
• SMILES： OCCC(C1C=CC=C(C=1)C(C)C)N

Computed Properties

• Exact Mass: 193.146664230g/mol
• Monoisotopic Mass: 193.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.013±0.06 g/cm3(Predicted)
• Boiling Point: 325.2±27.0 °C(Predicted)
• pka: 14.90±0.10(Predicted)

Additional information on 3-amino-3-3-(propan-2-yl)phenylpropan-1-ol

Comprehensive Overview of 3-amino-3-(3-(propan-2-yl)phenyl)propan-1-ol (CAS No. 1270376-16-3)

3-amino-3-(3-(propan-2-yl)phenyl)propan-1-ol, with the CAS registry number 1270376-16-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique amino alcohol structure, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular framework combines an aromatic ring with a propanol side chain and an amino functional group, making it valuable for applications in drug discovery and material science.

In recent years, the demand for custom synthesis intermediates like 3-amino-3-(3-(propan-2-yl)phenyl)propan-1-ol has surged, driven by advancements in small-molecule therapeutics and precision medicine. Researchers frequently search for "CAS 1270376-16-3 suppliers" or "3-amino-3-(3-isopropylphenyl)propan-1-ol applications," reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. The compound’s chiral center further enhances its utility in designing enantioselective catalysts.

From a synthetic chemistry perspective, 1270376-16-3 is often explored for its role in constructing heterocyclic scaffolds, a hotspot in medicinal chemistry. Its isopropyl-substituted phenyl moiety contributes to lipophilicity, a critical factor in optimizing drug bioavailability. Discussions on platforms like ResearchGate and PubMed frequently highlight its potential in targeting G-protein-coupled receptors (GPCRs), aligning with trends in neuropharmacology and oncology research.

Environmental and green chemistry considerations are also pivotal. Queries such as "sustainable synthesis of 3-amino-3-(3-(propan-2-yl)phenyl)propan-1-ol" underscore the industry’s shift toward eco-friendly protocols. Innovations like microwave-assisted synthesis or biocatalytic routes are being investigated to reduce waste and energy consumption during production. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

Analytical characterization of CAS 1270376-16-3 typically involves NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These techniques ensure compliance with Good Manufacturing Practices (GMP), a recurring concern for buyers seeking "high-purity amino alcohol derivatives." Additionally, computational tools like molecular docking are employed to predict its interactions with biological targets, a topic trending in AI-driven drug discovery forums.

In summary, 3-amino-3-(3-(propan-2-yl)phenyl)propan-1-ol exemplifies the intersection of chemical innovation and applied research. Its multifaceted applications—from pharmaceutical intermediates to material science—coupled with evolving synthesis methodologies, position it as a compound of enduring scientific and industrial interest.